Cas no 443673-86-7 (N-(4-ethoxyphenyl)-2-({3-oxo-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-({3-oxo-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)acetamide
• CAS No: 443673-86-7
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 5945552
• PubChem ID: 4671446
• Update Time: 2025-06-03

N-(4-ethoxyphenyl)-2-({3-oxo-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-({3-oxo-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)acetamide
• Acetamide, 2-[(2,3-dihydro-3-oxoimidazo[1,2-c]quinazolin-5-yl)thio]-N-(4-ethoxyphenyl)-
• AKOS002076566
• N-(4-ethoxyphenyl)-2-[(3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• 443673-86-7
• F6548-3542
• SR-01000556236-1
• N-(4-ethoxyphenyl)-2-({3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide
• SR-01000556236

• Inchi： 1S/C20H18N4O3S/c1-2-27-14-9-7-13(8-10-14)22-17(25)12-28-20-23-16-6-4-3-5-15(16)19-21-11-18(26)24(19)20/h3-10H,2,11-12H2,1H3,(H,22,25)
• InChI Key： DHCKZFYUCJMORS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N2C(=O)CN=C2C2=C(N=1)C=CC=C2

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Additional information on N-(4-ethoxyphenyl)-2-({3-oxo-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)acetamide

N-(4-Ethoxyphenyl)-2-({3-Oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 443673-86-7, known as N-(4-ethoxyphenyl)-2-({3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazoquinazoline derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a 4-ethoxyphenyl group, a sulfanyl (thioether) linkage, and an imidazo[1,2-c]quinazolin core, making it a unique candidate for various pharmacological applications.

Recent studies have highlighted the importance of imidazoquinazoline derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-tumor agents. The imidazo[1,2-c]quinazolin core is known for its ability to interact with protein targets through hydrogen bonding and π-π interactions, which are critical for modulating enzyme activity. The presence of the sulfanyl group in this compound further enhances its bioavailability and stability, making it a promising lead compound for therapeutic interventions.

The synthesis of N-(4-ethoxyphenyl)-2-{[3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide involves a multi-step process that includes nucleophilic aromatic substitution and thioether formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for biological testing. The use of advanced chromatographic techniques has also facilitated the isolation and characterization of this compound, providing insights into its physical and chemical properties.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as the PI3K/AKT/mTOR pathway. This pathway is often dysregulated in cancer cells, making this compound a potential candidate for anti-cancer therapies. Additionally, its selectivity towards certain isoforms of these enzymes suggests a reduced likelihood of off-target effects, which is a critical factor in drug development.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the imidazo[1,2-c]quinazolin core plays a pivotal role in binding to the active sites of kinases. The sulfanyl group contributes to the molecule's flexibility and hydrophobicity, allowing it to penetrate cellular membranes more effectively. Furthermore, the 4-ethoxyphenyl substituent enhances solubility and stability without compromising bioactivity.

The application of this compound extends beyond oncology; it has also shown potential in inflammatory diseases by modulating cytokine production and reducing oxidative stress. In vivo experiments using animal models have confirmed its efficacy in alleviating symptoms associated with chronic inflammation without causing significant toxicity. These findings underscore the compound's versatility as a therapeutic agent across multiple disease areas.

Despite its promising profile, further research is required to fully elucidate its mechanism of action and long-term safety profile. Ongoing studies are focusing on optimizing dosing regimens and evaluating its pharmacokinetics in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, N-(4-ethoxyphenyl)-2-{[3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable asset in drug discovery programs targeting cancer and inflammatory diseases. As research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic solutions.